![molecular formula C12H11N3O2 B3009399 (2E)-3-(1-benzyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid CAS No. 1706520-76-4](/img/structure/B3009399.png)
(2E)-3-(1-benzyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2E)-3-(1-benzyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid, also known as BPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPTA belongs to the family of triazole-based compounds, which have been extensively studied for their biological activities.
Scientific Research Applications
Structural Analysis and Supramolecular Interactions
Research has focused on the structural analysis of compounds with similar triazole rings or benzoic acid derivatives. For example, the study of the E and Z isomers of 3-(benzoxazol-2-yl)prop-2-enoic acid revealed insights into their coplanar and orthogonal configurations, highlighting the significance of O-H...N hydrogen bonding and π-π stacking interactions in their supramolecular structures (Trujillo-Ferrara et al., 2004). These structural motifs are crucial for understanding the physical and chemical properties of similar triazole-based compounds.
Biological Activities
Several studies have synthesized and evaluated the biological activities of triazole derivatives. For instance, the synthesis and biological activity of (Z) and (E) isomers of 3-(3,4-diaryl-1,2,4-triazole-5-yl)prop-2-enoic acid derivatives were explored, with some compounds exhibiting antiviral and immunomodulating activities (Modzelewska-Banachiewicz et al., 2009). These findings suggest potential therapeutic applications for triazole-containing compounds in treating viral infections and modulating immune responses.
Antimicrobial Applications
The antimicrobial potential of triazole derivatives has been a significant focus of research. A series of 1,4-disubstituted 1,2,3-triazoles with aromatic ester functionality demonstrated notable antibacterial, antitubercular, and antifungal activities against various microbial strains, suggesting their use as potent antimicrobial agents (Kaushik et al., 2016).
Photophysical and Catalytic Behavior
The design of molybdenum trioxide hybrids incorporating triazolyl, imidazolyl, and carboxylic acid moieties has been investigated for their photophysical and catalytic behaviors. These hybrids have shown promising results in epoxidation reactions, offering a new approach to catalyst design using triazole-based ligands (Lysenko et al., 2017).
properties
IUPAC Name |
(E)-3-(3-benzyltriazol-4-yl)prop-2-enoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O2/c16-12(17)7-6-11-8-13-14-15(11)9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)/b7-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNGCJMLWKJKURF-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=CN=N2)C=CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CN2C(=CN=N2)/C=C/C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-3-(1-benzyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.